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Compound of Interest

Compound Name: 2,10-Dodecadiyne

Cat. No.: B1219805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated thermal

properties of 2,10-dodecadiyne. Due to the limited availability of specific experimental data for

this compound, this guide also includes information on its isomers and analogous compounds

to provide a comparative context. Furthermore, detailed experimental protocols for determining

key thermal properties are presented, alongside visualizations of analytical workflows and

potential decomposition pathways.

Core Thermal Properties
Quantitative data for the thermal properties of 2,10-dodecadiyne are not readily available in

the scientific literature. However, data from its isomers, 3,9-dodecadiyne and 5,7-dodecadiyne,

can be used to estimate its properties. Alkynes generally exhibit slightly higher boiling points

than their corresponding alkanes and alkenes due to the increased polarizability of the triple

bond, leading to stronger London dispersion forces.[1] Melting points of alkynes are influenced

by molecular symmetry and packing efficiency in the crystal lattice.

Table 1: Summary of Known and Estimated Thermal Properties of Dodecadiyne Isomers
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Property
2,10-
Dodecadiyn
e

3,9-
Dodecadiyn
e

5,7-
Dodecadiyn
e

1,11-
Dodecadiyn
e

Notes

Molecular

Formula
C₁₂H₁₈ C₁₂H₁₈ C₁₂H₁₈ C₁₂H₁₈

All are

structural

isomers.

Molecular

Weight (

g/mol )

162.27 162.27 162.27[2] 162.27

Melting Point

(°C)
Not available Not available Not available Not available

The melting

point of 5,7-

dodecadiyne-

1,12-diol is

49.5-50.5 °C,

but the

hydroxyl

groups

significantly

increase the

melting point.

[3]

Boiling Point

(°C)

Estimated:

~210-220

55-58 @ 0.5

mmHg[4]

120 @ 13

mmHg[5]

99 @ 15

mmHg (372 K

@ 0.020 bar)

[6]

Boiling points

of long-chain

hydrocarbons

increase with

chain length.

[1] Isomer

branching

can affect

boiling points.

[7][8]

Density (g/mL

at 25°C)
Not available 0.809[4] 0.827[5] Not available
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Enthalpy of

Fusion

(ΔHfus)

Not available Not available Not available Not available

Enthalpy of

Vaporization

(ΔHvap)

Not available Not available Not available Not available

The enthalpy

of

vaporization

for n-alkanes

increases

with chain

length.[9]

Experimental Protocols for Thermal Analysis
The following sections detail standard methodologies for determining the thermal properties of

organic compounds like 2,10-dodecadiyne.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline organic compounds, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus with a heating block or oil bath and a

thermometer or digital temperature sensor is used.

Heating: The capillary tube is placed in the heating block, and the temperature is raised at a

steady rate (e.g., 1-2 °C per minute) near the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset) and the

temperature at which the last solid particle melts (completion) are recorded as the melting

point range.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus: A standard distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer.

Procedure: The liquid sample (a few milliliters) is placed in the distilling flask along with

boiling chips. The apparatus is heated, and the temperature is monitored.

Measurement: The temperature at which the vapor condenses on the thermometer bulb and

a steady stream of distillate is collected is recorded as the boiling point. The atmospheric

pressure should also be recorded, as boiling point is pressure-dependent.

Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of temperature.

It is used to determine melting point, heat of fusion, and to study phase transitions.

Methodology:

Sample Preparation: A small, accurately weighed amount of the sample (typically 1-10 mg) is

placed in a DSC pan, which is then hermetically sealed. An empty sealed pan is used as a

reference.

Instrumentation: The sample and reference pans are placed in the DSC cell.

Thermal Program: The cell is heated or cooled at a controlled rate (e.g., 10 °C/min) over a

specified temperature range.

Data Analysis: The DSC instrument records the heat flow to the sample versus temperature.

An endothermic peak is observed during melting, and the area under this peak is

proportional to the heat of fusion. The onset temperature of the peak corresponds to the

melting point.
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Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the thermal stability and decomposition

temperature of a material.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-20 mg) is placed in a

TGA crucible.

Instrumentation: The crucible is placed on a sensitive microbalance within the TGA furnace.

Thermal Program: The sample is heated at a constant rate (e.g., 10 or 20 °C/min) in a

controlled atmosphere (e.g., nitrogen for inert decomposition or air for oxidative

decomposition).

Data Analysis: The TGA instrument records the mass of the sample as a function of

temperature. The resulting TGA curve shows the temperatures at which mass loss occurs,

indicating decomposition. The derivative of the TGA curve (DTG curve) shows the rate of

mass loss and helps to identify the temperatures of maximum decomposition rate.

Visualizations
Experimental Workflow for Thermal Analysis
The following diagram illustrates a typical workflow for the thermal characterization of an

organic compound.
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Caption: Workflow for the thermal analysis of 2,10-dodecadiyne.

Generalized Thermal Decomposition Pathway
While the specific thermal decomposition products of 2,10-dodecadiyne have not been

documented, the thermal degradation of long-chain unsaturated hydrocarbons typically

proceeds through a complex series of reactions involving bond cleavage and rearrangement.

[10][11][12] The following diagram illustrates a generalized pathway.
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Caption: Generalized thermal decomposition of a long-chain diyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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